Cas no 2171586-80-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid
• CAS No: 2171586-80-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5800098
• PubChem ID: 165544230
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]pentanoic acid
• EN300-1514362
• 2171586-80-2

• Inchi： 1S/C24H28N2O6/c1-15(11-12-22(27)28)25-23(29)21(14-31-2)26-24(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KHTREQILWAPHLZ-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid (CAS: 2171586-80-2)

In recent years, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid (CAS: 2171586-80-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to synthesize the latest findings related to this molecule, focusing on its synthesis, applications, and potential therapeutic implications. The compound, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and methoxypropanamido linker, serves as a critical intermediate in peptide synthesis and drug development.

Recent studies have highlighted the role of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid in solid-phase peptide synthesis (SPPS). The Fmoc group, a cornerstone of modern peptide chemistry, provides temporary protection for amino groups during synthesis, enabling the stepwise construction of complex peptides. Researchers have optimized the use of this compound to improve yield and purity in the synthesis of bioactive peptides, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its unique structural features, including the methoxypropanamido spacer, enhance solubility and reduce aggregation during synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2171586-80-2 in the development of peptide-based therapeutics for neurodegenerative diseases. The compound was employed as a key building block in the synthesis of amyloid-beta (Aβ) aggregation inhibitors, which are being investigated as potential treatments for Alzheimer's disease. The study reported that derivatives of this molecule exhibited improved blood-brain barrier permeability and reduced cytotoxicity compared to earlier analogs, underscoring its versatility in drug design.

Further advancements in the application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid have been observed in the field of targeted drug delivery. A team at MIT recently utilized this compound to develop a novel peptide-drug conjugate (PDC) platform for cancer therapy. The Fmoc-protected amino acid derivative facilitated the conjugation of cytotoxic agents to tumor-homing peptides, resulting in enhanced specificity and reduced off-target effects. Preclinical trials showed promising results, with significant tumor regression in murine models of breast cancer.

Despite these advancements, challenges remain in the large-scale production and purification of 2171586-80-2. Recent efforts have focused on developing greener synthetic routes, with a 2024 ACS Sustainable Chemistry & Engineering publication reporting a solvent-free mechanochemical synthesis method that reduces waste and improves atom economy. This innovation could lower production costs and make the compound more accessible for industrial applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopentanoic acid continues to play a pivotal role in advancing peptide-based therapeutics and drug delivery systems. Its unique chemical properties and versatility make it indispensable for researchers working at the intersection of chemistry and biology. Future research directions may explore its applications in mRNA vaccine delivery systems and the development of next-generation antimicrobial peptides.